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Compound of Interest

Compound Name: BR103

Cat. No.: B606335 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
BR103 is a rabbit polyclonal antibody designed for the immunohistochemical (IHC) detection of

the human Phosphatidylinositol 3-kinase (PI3K) catalytic subunit alpha (PIK3CA) protein in

formalin-fixed, paraffin-embedded (FFPE) tissue sections. The PI3K/Akt signaling pathway is a

critical regulator of cell proliferation, survival, and metabolism, and its dysregulation is

frequently implicated in various cancers.[1] This antibody is a valuable tool for researchers

investigating the expression and localization of PIK3CA in normal and pathological tissues.

Storage and Handling
Upon receipt, store at 2-8°C. Do not freeze. The antibody is supplied in a phosphate-buffered

saline (PBS) solution containing 0.02% sodium azide as a preservative. For long-term storage,

it is recommended to aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Performance Characteristics
The BR103 antibody has been validated for use in immunohistochemistry on FFPE human

tissue sections. Optimal results are obtained with a heat-mediated antigen retrieval protocol

using a citrate buffer. The recommended dilution range for this antibody is 1:100 to 1:500. The

final determination of the optimal working dilution should be determined by the end-user.
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Quantitative Data Summary
The following table summarizes the recommended conditions and expected results based on

in-house validation studies.

Parameter Recommended Condition Expected Staining Pattern

Tissue Type

Formalin-Fixed, Paraffin-

Embedded (FFPE) Human

Breast Carcinoma

Cytoplasmic and membranous

Antigen Retrieval

Heat-Induced Epitope

Retrieval (HIER) in 10 mM

Sodium Citrate Buffer (pH 6.0)

for 20 minutes

Strong, specific signal

Primary Antibody Dilution 1:250 Optimal signal-to-noise ratio

Incubation Time

60 minutes at room

temperature or overnight at

4°C

Consistent staining

Detection System

Horseradish Peroxidase (HRP)

conjugated secondary

antibody with DAB chromogen

Brown precipitate at the site of

the target antigen

Detailed Experimental Protocol
This protocol provides a general guideline for the use of the BR103 antibody. The user should

optimize the protocol for their specific experimental conditions.

Reagents and Materials
BR103 Primary Antibody

FFPE tissue sections on charged microscope slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)
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Deionized water

10 mM Sodium Citrate Buffer (pH 6.0)

Wash Buffer (e.g., PBS with 0.05% Tween-20)

Hydrogen Peroxide Block (3% H2O2 in methanol)

Blocking Buffer (e.g., 5% normal goat serum in PBS)

Biotinylated secondary antibody (anti-rabbit)

Streptavidin-HRP conjugate

DAB (3,3'-Diaminobenzidine) chromogen kit

Hematoxylin counterstain

Mounting medium

Humidified chamber

Coplin jars

Microscope

Step-by-Step Protocol
1. Deparaffinization and Rehydration

Immerse slides in two changes of xylene for 5 minutes each.[2][3]

Immerse slides in two changes of 100% ethanol for 3 minutes each.[2][3]

Immerse slides in 95% ethanol for 3 minutes.[2][3]

Immerse slides in 70% ethanol for 3 minutes.[2][3]

Rinse slides in deionized water for 5 minutes.[2][3]
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2. Antigen Retrieval
Preheat the Sodium Citrate Buffer (pH 6.0) in a water bath or steamer to 95-100°C.

Immerse the slides in the preheated buffer and incubate for 20 minutes.[3] Do not allow the

buffer to boil.

Remove the slides and allow them to cool on the benchtop for 20-30 minutes.

Rinse the slides in deionized water.

3. Peroxidase Blocking
Immerse the slides in 3% hydrogen peroxide in methanol for 10-15 minutes to block

endogenous peroxidase activity.[4][5]

Rinse the slides with wash buffer.

4. Blocking
Incubate the sections with the blocking buffer for 30-60 minutes in a humidified chamber to

prevent non-specific antibody binding.[4][6]

5. Primary Antibody Incubation
Dilute the BR103 primary antibody to the optimal concentration (e.g., 1:250) in the antibody

diluent.

Apply the diluted primary antibody to the tissue sections and incubate in a humidified

chamber for 60 minutes at room temperature or overnight at 4°C.[1][4]

6. Detection
Rinse the slides with wash buffer.

Apply the biotinylated secondary antibody and incubate for 30 minutes at room temperature.

Rinse the slides with wash buffer.

Apply the Streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.
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Rinse the slides with wash buffer.

7. Chromogen Application
Prepare the DAB chromogen solution according to the manufacturer's instructions.

Apply the DAB solution to the tissue sections and incubate for 2-10 minutes, or until the

desired stain intensity is reached. Monitor the reaction under a microscope.[7]

Rinse the slides with deionized water to stop the reaction.

8. Counterstaining
Immerse the slides in hematoxylin for 1-2 minutes to counterstain the nuclei.[2]

Rinse the slides with deionized water.

"Blue" the sections in a gentle stream of tap water or a bluing reagent.

9. Dehydration and Mounting
Dehydrate the sections through graded alcohols: 70% ethanol for 1 minute, 95% ethanol for

1 minute, and two changes of 100% ethanol for 1 minute each.[5]

Clear the sections in two changes of xylene for 2 minutes each.[5]

Apply a coverslip using a permanent mounting medium.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.youtube.com/watch?v=JULt2ZyVNNE
https://www.genscript.com/gsfiles/techfiles/Technical_Manual_for_IHC_method.pdf?1348342355
https://m.youtube.com/watch?v=XMjGZHEG4cY
https://m.youtube.com/watch?v=XMjGZHEG4cY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine Kinase

PI3K (BR103 Target)

PIP3

 phosphorylates

PIP2

PDK1

Akt

 activates

mTOR

 activates

Cell Survival

 promotes

Cell Growth &
Proliferation

Click to download full resolution via product page

Caption: PI3K/Akt Signaling Pathway targeted by the BR103 antibody.
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Caption: Immunohistochemistry experimental workflow for the BR103 antibody.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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